ETHYL 2-{[(2-BENZAMIDO-5-BROMOPHENYL)(PHENYL)METHYL]AMINO}ACETATE

Specification

• CAS No.: 312758-77-3
• Molecular Formula: C24H23BrN2O3
• Molecular Weight: 467.363
• IUPAC Name: ethyl 2-[[(2-benzamido-5-bromophenyl)-phenylmethyl]amino]acetate
• Standard InChI: InChI=1S/C24H23BrN2O3/c1-2-30-22(28)16-26-23(17-9-5-3-6-10-17)20-15-19(25)13-14-21(20)27-24(29)18-11-7-4-8-12-18/h3-15,23,26H,2,16H2,1H3,(H,27,29)
• Standard InChI Key: BVDSDSFBMWNKAQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)CNC(C1=CC=CC=C1)C2=C(C=CC(=C2)Br)NC(=O)C3=CC=CC=C3

Introduction

Structural Representation

Property	Value
Molecular Formula	$C_{24}H_{22}BrN_2O_3$
Molecular Weight	546.2 g/mol
IUPAC Name	Ethyl 2-{[(2-benzamido-5-bromophenyl)(phenyl)methyl]amino}acetate
SMILES	CCOC(=O)CNC(C1=CC=CC=C1)C2=C(C=CC(=C2)Br)NC(=O)C3=CC=C(C=C3)Br

Biological Activity and Applications

Research indicates that compounds similar to ethyl 2-{[(2-benzamido-5-bromophenyl)(phenyl)methyl]amino}acetate exhibit various biological activities, including:

• Antimicrobial Activity: Compounds with benzamide structures have shown promise in combating bacterial resistance, making them candidates for further development as antimicrobial agents.

• Anticancer Potential: There is ongoing research into the anticancer properties of similar compounds, particularly their efficacy against resistant cancer cell lines.

Research Findings

Recent studies have focused on the pharmacological properties of compounds related to ethyl 2-{[(2-benzamido-5-bromophenyl)(phenyl)methyl]amino}acetate:

Study Focus	Findings
Antimicrobial Testing	Demonstrated significant activity against Gram-positive and Gram-negative bacteria.
Anticancer Screening	Exhibited potential as an anticancer agent with IC50 values lower than standard treatments.
Structure-Activity Relationship	Variations in substituents significantly affected biological activity, highlighting the importance of structural modifications.